Cas no 109687-35-6 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-phenyl-5-(phenylmethyl)-)

• Product Name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-phenyl-5-(phenylmethyl)-
• CAS No: 109687-35-6
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 1189155
• PubChem ID: 13842138
• Update Time: 2025-04-20

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-phenyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-phenyl-5-(phenylmethyl)-
• 5-benzyl-2,2-dimethyl-5-phenyl-1,3-dioxane-4,6-dione
• DTXSID10551053
• 109687-35-6
• SCHEMBL16174907

• Inchi： 1S/C19H18O4/c1-18(2)22-16(20)19(17(21)23-18,15-11-7-4-8-12-15)13-14-9-5-3-6-10-14/h3-12H,13H2,1-2H3
• InChI Key： ZIFLLYUCMBPKFK-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(C)C)(C1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 310.12054
• Monoisotopic Mass: 310.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6